1-(2-methoxyethyl)-N-[(2-methylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]-6-oxopiperidine-3-carboxamide

• IUPAC Name: 1-(2-methoxyethyl)-N-[(2-methylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C16H22N4O3S/c1-11-8-20-10-13(18-16(20)24-11)7-17-15(22)12-3-4-14(21)19(9-12)5-6-23-2/h8,10,12H,3-7,9H2,1-2H3,(H,17,22)
• InChI Key: SRSGSHWZOKYHOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2S1)CNC(=O)C3CCC(=O)N(C3)CCOC
• Molecular Formula: C16H22N4O3S
• Molecular Weight: 350.4 g/mol

Description

1-(2-methoxyethyl)-N-[(2-methylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]-6-oxopiperidine-3-carboxamide is a complex organic compound that features a piperidine ring, an imidazo[2,1-b][1,3]thiazole moiety, and a methoxyethyl group

Preparation Methods

The synthesis of 1-(2-methoxyethyl)-N-[(2-methylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]-6-oxopiperidine-3-carboxamide involves multiple steps, including the formation of the imidazo[2,1-b][1,3]thiazole core and subsequent functionalizationReaction conditions often involve the use of strong bases, oxidizing agents, and protective groups to ensure selective functionalization .

Chemical Reactions Analysis

1-(2-methoxyethyl)-N-[(2-methylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]-6-oxopiperidine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the reduction of carbonyl groups to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the methoxyethyl group or the imidazo[2,1-b][1,3]thiazole ring, leading to the formation of various derivatives

Scientific Research Applications

1-(2-methoxyethyl)-N-[(2-methylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]-6-oxopiperidine-3-carboxamide has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential as a drug candidate, particularly as an inverse agonist of the ghrelin receptor, which is involved in appetite regulation and energy homeostasis

Industry: It is used in the development of new materials and as a precursor for the synthesis of functionalized polymers

Mechanism of Action

The mechanism of action of 1-(2-methoxyethyl)-N-[(2-methylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]-6-oxopiperidine-3-carboxamide involves its interaction with specific molecular targets, such as the ghrelin receptor. The compound acts as an inverse agonist, binding to the receptor and stabilizing it in an inactive conformation. This leads to a decrease in receptor activity and downstream signaling pathways, ultimately affecting physiological processes like appetite and energy balance .

Comparison with Similar Compounds

Similar compounds to 1-(2-methoxyethyl)-N-[(2-methylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]-6-oxopiperidine-3-carboxamide include other imidazo[2,1-b][1,3]thiazole derivatives and piperidine-based compounds. These compounds share structural similarities but may differ in their functional groups and biological activities. For example:

1-(2-(2-chloro-4-(2H-1,2,3-triazol-2-yl)benzyl)-2,7-diazaspiro[3.5]nonan-7-yl)-2-(imidazo[2,1-b]thiazol-6-yl)ethanone: This compound has a similar imidazo[2,1-b]thiazole core but different substituents, leading to distinct biological properties

1-(2-(2-chloro-4-(2H-1,2,3-triazol-2-yl)benzyl)-2,7-diazaspiro[3.5]nonan-7-yl)-2-(2-methylimidazo[2,1-b]thiazol-6-yl)ethanone: Another related compound with variations in the substituents, affecting its pharmacological profile